Cas no 1096822-80-8 (1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one)

• Product Name: 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one
• CAS No: 1096822-80-8
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD12165995
• CID: 5230463
• Update Time: 2026-03-07

1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one
• ZB0359
• 1-(2-chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one
• 2-(2-chlorophenyl)-5-ethyl-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD12165995
• Inchi： 1S/C11H11ClN2O/c1-2-8-7-11(15)14(13-8)10-6-4-3-5-9(10)12/h3-6H,2,7H2,1H3
• InChI Key： YGJKOVHIESQWTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CC(CC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one

1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one: A Comprehensive Overview

The compound CAS No. 1096822-80-8, commonly referred to as 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure comprises a pyrazole ring fused with a ketone group, substituted with a 2-chlorophenyl group and an ethyl substituent, making it a unique entity in the realm of heterocyclic compounds.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the 2-chlorophenyl group introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. This makes 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one a valuable candidate for exploring novel pharmacological targets.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The stability of CAS No. 1096822-80-8 under various conditions has also been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

In terms of applications, 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensor technologies. Additionally, its fluorescent properties under UV light suggest its utility in imaging and diagnostic applications.

The pharmacokinetic profile of this compound has been studied extensively, revealing favorable absorption and distribution characteristics. These findings underscore its potential as a lead compound in drug development programs targeting various diseases, including cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated research into its therapeutic applications.

In conclusion, CAS No. 1096822-80-8, or 1-(2-chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one, stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new facets of this compound's properties, it is poised to make significant contributions to both scientific advancement and industrial innovation.